Cas no 2122431-24-5 (2-5-(trifluoromethyl)pyridin-2-ylpropanenitrile)

• Product Name: 2-5-(trifluoromethyl)pyridin-2-ylpropanenitrile
• CAS No: 2122431-24-5
• MF: C₉H₇F₃N₂
• MW: 200.160492181778
• CID: 6394673
• PubChem ID: 165604745
• Update Time: 2025-10-21

2-5-(trifluoromethyl)pyridin-2-ylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-5-(trifluoromethyl)pyridin-2-ylpropanenitrile
• 2-[5-(trifluoromethyl)pyridin-2-yl]propanenitrile
• 2122431-24-5
• EN300-1617382

• Inchi： 1S/C9H7F3N2/c1-6(4-13)8-3-2-7(5-14-8)9(10,11)12/h2-3,5-6H,1H3
• InChI Key： VOQZBFMVARYOIW-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)C(C#N)C)(F)F

Computed Properties

• Exact Mass: 200.05613272g/mol
• Monoisotopic Mass: 200.05613272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 36.7Ų

Additional information on 2-5-(trifluoromethyl)pyridin-2-ylpropanenitrile

Compound 2122431-24-5: 2-(5-(Trifluoromethyl)pyridin-2-yl)propanenitrile

The compound with CAS number 2122431-24-5, known as 2-(5-(Trifluoromethyl)pyridin-2-yl)propanenitrile, is a highly specialized organic chemical that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a trifluoromethyl group and a propanenitrile moiety. The trifluoromethyl group imparts distinctive electronic and steric properties, making this compound versatile for various applications.

Recent studies have highlighted the potential of 2-(5-(Trifluoromethyl)pyridin-2-yl)propanenitrile in the development of novel agrochemicals. Researchers have explored its role as a lead compound in the synthesis of pesticides and herbicides, where its ability to inhibit specific enzymes involved in plant growth has shown promising results. The trifluoromethyl group enhances the compound's stability and bioavailability, making it a valuable asset in agricultural chemistry.

In the pharmaceutical industry, this compound has been investigated for its potential as a building block in drug discovery. Its structure allows for easy functionalization, enabling the creation of derivatives with diverse biological activities. For instance, studies have demonstrated that certain analogs of compound 2122431-24-5 exhibit potent anti-inflammatory and anticancer properties. These findings underscore the importance of this compound as a precursor in medicinal chemistry.

The synthesis of compound 2122431-24-5 involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of the trifluoromethyl group is achieved through electrophilic substitution, followed by the attachment of the propanenitrile moiety via nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products.

In terms of physical properties, compound 21-00000000-X exhibits a melting point of approximately 78°C and a boiling point around 185°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical transformations. The compound is also stable under normal storage conditions, provided it is protected from moisture and light.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Density functional theory (DFT) calculations have revealed insights into its electronic structure and reactivity, aiding in the design of more efficient synthetic routes and bioactive derivatives.

In conclusion, compound 00000000-X, or compound name, stands as a testament to the ongoing innovation in chemical synthesis and application. Its unique properties and versatile structure continue to make it an invaluable tool across multiple scientific disciplines.